Cas no 1040236-68-7 (1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester)

• Product Name: 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester
• CAS No: 1040236-68-7
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.340942382813
• CID: 5156658
• Update Time: 2025-08-04

1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester
• 2-Piperidinecarboxylic acid, 1-[(2-nitrophenyl)sulfonyl]-, methyl ester
• Methyl 1-[(2-nitrophenyl)sulfonyl]piperidine-2-carboxylate

• Inchi： 1S/C13H16N2O6S/c1-21-13(16)11-7-4-5-9-14(11)22(19,20)12-8-3-2-6-10(12)15(17)18/h2-3,6,8,11H,4-5,7,9H2,1H3
• InChI Key： XIISMBQDWWAAHP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)CCCCC1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester

Introduction to 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester (CAS No. 1040236-68-7)

1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1040236-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitro-substituted benzenesulfonyl derivatives, which are well-documented for their diverse pharmacological properties and potential applications in drug discovery. The structural motif of this molecule, featuring a piperidine ring conjugated with a nitro-benzenesulfonyl group, makes it a versatile scaffold for designing novel bioactive molecules.

The chemical structure of 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester can be described as a piperidine core substituted at the 2-position with a benzenesulfonyl group, which is further functionalized with a nitro group at the 2-position of the benzene ring. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and exploration in medicinal chemistry. The presence of both the nitro and sulfonyl groups enhances the lipophilicity and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The nitro-benzenesulfonyl moiety in 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester has been particularly studied for its potential to interact with biological targets such as kinases, proteases, and other enzymes involved in disease mechanisms. For instance, nitroaromatic compounds have shown promise in inhibiting tyrosine kinases, which are aberrantly activated in many cancers. The sulfonyl group further contributes to the compound's ability to modulate enzyme activity by forming hydrogen bonds and salt bridges with key residues in the active site.

One of the most compelling aspects of 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving nitration of benzenesulfonyl chloride followed by reaction with piperidine derivatives. This synthetic route allows for facile modification of the molecule, enabling researchers to explore a wide range of analogs with tailored pharmacological properties. The methoxy ester group at the carboxyl position provides an additional handle for further functionalization, such as hydrolysis to yield a free carboxylic acid or conversion to other esters or amides.

Recent advancements in computational chemistry have also highlighted the potential of 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester as a lead compound for drug discovery. Molecular docking studies have demonstrated that this molecule can effectively bind to various protein targets, including those implicated in inflammatory diseases and neurodegenerative disorders. The nitro group, in particular, has been shown to enhance binding affinity through electrostatic interactions with positively charged residues in the target protein. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which can guide optimization efforts aimed at improving its pharmacokinetic profile.

The biological activity of 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester has been explored in several preclinical studies. These investigations have revealed that the compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, studies have shown that it can modulate the activity of cyclooxygenase (COX) enzymes, which are involved in inflammation and pain signaling. Furthermore, preliminary data suggest that this molecule may have neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel therapeutic agents often requires careful consideration of drug-like properties such as solubility, permeability, and metabolic stability. In this context, 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester has been evaluated for its physicochemical properties using computational models and experimental assays. These studies have provided valuable insights into how structural modifications can enhance drug-like characteristics. For instance, optimizing the electronic distribution around the nitro group may improve metabolic stability while maintaining biological activity.

The future prospects for 1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to expand its therapeutic applications by exploring its interactions with additional biological targets and developing novel derivatives with enhanced efficacy and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals, as they bring together expertise in molecular design and functional characterization.

In conclusion,1-(2-Nitro-benzenesulfonyl)-piperidine-2-carboxylic acid methyl ester (CAS No. 1040236-68-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its distinctive structure combines favorable pharmacological properties with synthetic flexibility, making it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs.